Cas no 2034377-92-7 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide)
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(3-Furanyl)-1H-pyrazol-1-yl]ethyl]-1-naphthalenesulfonamide
- N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide
-
- Inchi: 1S/C19H17N3O3S/c23-26(24,19-7-3-5-15-4-1-2-6-18(15)19)21-9-10-22-13-17(12-20-22)16-8-11-25-14-16/h1-8,11-14,21H,9-10H2
- InChI Key: NJBNWNJMSYXRAW-UHFFFAOYSA-N
- SMILES: C1(S(NCCN2C=C(C3C=COC=3)C=N2)(=O)=O)=C2C(C=CC=C2)=CC=C1
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 606.5±65.0 °C(Predicted)
- pka: 10.62±0.40(Predicted)
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-7829-2μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-5μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-10μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-20μmol |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-1mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-2mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-3mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-4mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-5mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-7829-10mg |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide |
2034377-92-7 | 10mg |
$79.0 | 2023-09-08 |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide
Introduction to N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide (CAS No. 2034377-92-7)
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034377-92-7, represents a fusion of heterocyclic structures and sulfonamide functionalities, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide is characterized by its intricate arrangement of atoms, which includes a naphthalene ring system linked to an ethyl chain that terminates in a sulfonamide group. The presence of both furan and pyrazole moieties introduces additional layers of complexity, offering potential for diverse biological interactions. These features make the compound a subject of interest for researchers aiming to develop novel therapeutic agents with enhanced specificity and efficacy.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonamide derivatives due to their versatile biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of heterocyclic rings such as furan and pyrazole into sulfonamide structures has further expanded their pharmacological potential. Specifically, the furan moiety is recognized for its ability to modulate enzyme activity and interact with biological targets, while the pyrazole ring is valued for its stability and ability to engage in hydrogen bonding interactions.
The naphthalene component in N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide contributes to the compound's hydrophobicity, which can be advantageous in designing drugs that require membrane penetration. This characteristic, combined with the polar sulfonamide group, creates a balanced profile that may enhance bioavailability and target specificity. The ethyl chain serves as a linker, facilitating the integration of different functional groups while maintaining structural integrity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have shown that derivatives of naphthalene sulfonamides can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, modifications in the substitution pattern of the naphthalene ring can alter the compound's binding affinity to target proteins, thereby tuning its pharmacological activity.
The synthesis of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring at position 4 of the pyrazole moiety is a critical step, as it dictates many of the compound's physicochemical properties. Similarly, the attachment of the sulfonamide group at the terminal position of the ethyl chain must be carefully optimized to ensure maximal biological activity.
In terms of applications, this compound holds promise in several therapeutic areas. Its structural features suggest potential utility in developing treatments for neurological disorders, where modulation of enzyme activity and receptor interactions is crucial. Additionally, its sulfonamide core makes it a candidate for antiviral and anti-inflammatory drug development. The unique combination of heterocyclic rings also hints at possible applications in oncology, particularly in targeting enzymes involved in cancer cell proliferation.
Current research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advances in green chemistry principles have also encouraged the development of more sustainable synthetic methodologies for complex molecules like N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide. These efforts not only enhance efficiency but also reduce environmental impact, aligning with global trends toward sustainable pharmaceutical practices.
Evaluation of pharmacokinetic properties is another critical aspect being explored. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) will provide valuable insights into its potential as a drug candidate. Preclinical studies are underway to assess these parameters using both computational models and experimental methods. Such studies are essential for determining dosing regimens and predicting clinical efficacy.
The role of crystal engineering in optimizing drug properties cannot be overstated. The solid-state structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-y]ethyl}naphthalene-l-sulfonamide has been investigated using X-ray diffraction techniques to understand how crystal packing influences solubility and stability. These insights can guide formulation strategies to enhance drug delivery systems.
In conclusion, N-{2-[4-(furan--3-y]-ethyl)naphthalene-l-sulfonamide (CAS No.2034377-92-7) represents a fascinating example of how structural complexity can lead to novel pharmacological opportunities. Its unique combination of heterocyclic moieties and sulfonamide functionality positions it as a valuable scaffold for further medicinal chemistry investigations. As research continues to uncover new applications and synthetic strategies, this compound is poised to make significant contributions to therapeutic development across multiple disease areas.
2034377-92-7 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}naphthalene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)